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Compound of Interest

Compound Name: Nylon 6/66

Cat. No.: B1584677 Get Quote

For researchers, scientists, and drug development professionals, the selection of materials is a

critical factor that can significantly influence the outcome of experimental setups and the

durability of laboratory equipment. This guide provides an objective comparison of Nylon 6/66
composites against traditional metal components such as 6061 Aluminum, 304 Stainless Steel,

and Ti-6Al-4V Titanium alloy. The following sections present a detailed analysis of their

mechanical, thermal, and chemical properties, supported by experimental data and

standardized testing protocols.

Material Selection Pathway: A Logical Approach
The choice between a Nylon 6/66 composite and a traditional metal component is a multi-

faceted decision that involves weighing various performance and application-specific

requirements. The following diagram illustrates a logical workflow for this material selection

process.
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Material selection decision pathway.

Comparative Data Tables
The following tables provide a quantitative comparison of key properties for various Nylon 6/66
composites and traditional metals.

Mechanical Properties

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1584677?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material
Tensile
Strength (MPa)

Flexural
Modulus (GPa)

Notched Izod
Impact (J/m)

Density
(g/cm³)

Nylon 6/66

(Unfilled)
80 - 90[1] 2.7 - 3.0 40 - 60 1.14 - 1.15

Nylon 6/66 (30%

Glass Fiber)
159 - 175[2][3] 8.27 - 11.8[2][3] 107 - 140[2][3] 1.29 - 1.50[2][4]

Nylon 6/66 (43%

Glass Fiber)
175[2] 11.8[2] 140[2] 1.50[2]

Nylon 6/66 (10%

Carbon Fiber)
105 - 170 8.30 - 22.5[5] 32 - 107 1.18 - 1.54[5]

6061 Aluminum

(T6)
310[6][7] 69[6] - 2.70[6][8]

304 Stainless

Steel
515 193 - 200 150[9] 8.00

Ti-6Al-4V (Grade

5)
950[10] 113.8[10] 17[10] 4.43[10]

Thermal Properties
Material

Thermal Conductivity
(W/m·K)

Maximum Service
Temperature (°C)

Nylon 6/66 (Unfilled) 0.25 - 0.28 85 - 120[1]

Nylon 6/66 (30% Glass Fiber) 0.288 - 0.49[3][11] 120 - 225[12]

Nylon 6/66 (10% Carbon Fiber) 0.380 - 3.50[13] 135[13]

6061 Aluminum (T6) 152 - 167[6][8][14] ~200

304 Stainless Steel 16.2[9] ~870

Ti-6Al-4V (Grade 5) 6.7[10][15][16] ~400

Chemical Resistance
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Chemical Nylon 6/66
6061
Aluminum

304 Stainless
Steel

Ti-6Al-4V

Acids (Weak) Good Fair to Poor[17] Good Excellent[18]

Acids (Strong) Poor Poor Fair to Good[19]

Good

(Oxidizing), Poor

(Reducing)[18]

Bases Excellent

Poor (alkaline

soil can cause

pitting)[1][20]

Excellent[19] Excellent

Organic Solvents Excellent[21] Good Excellent Excellent

Hydrocarbons

(Oils, Fuels)
Excellent[21] Excellent Excellent Excellent

Salt Water Excellent
Good (pitting can

occur)

Good (pitting can

occur)[22]
Excellent[23]

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

comparability and reproducibility. The following sections detail the protocols for the key

mechanical tests cited.

Experimental Workflow for Mechanical Testing
The diagram below outlines a typical workflow for conducting mechanical tests on both polymer

composites and metal specimens.
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A typical workflow for mechanical testing.

Tensile Testing (ASTM D638 for Plastics / ASTM E8 for
Metals)
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Objective: To determine the tensile properties of a material, including tensile strength,

modulus of elasticity, and elongation at break.

Specimen: For plastics, a dumbbell-shaped specimen (Type I is common) is used.[24] For

metals, a "dog-bone" shaped specimen is machined to precise dimensions.[25]

Procedure:

The cross-sectional area of the specimen's gauge section is measured.

The specimen is mounted into the grips of a universal testing machine.

An extensometer is attached to the gauge section to accurately measure strain.

A uniaxial tensile load is applied at a constant crosshead speed until the specimen

fractures.[14][15] For rigid plastics, a typical speed is 5 mm/min.[14] For metals, the strain

rate is controlled.

The load and extension data are recorded throughout the test.

Calculations:

Tensile Strength: The maximum stress the material can withstand before breaking.

Tensile Modulus: The slope of the initial linear portion of the stress-strain curve, indicating

the material's stiffness.

Elongation at Break: The percentage increase in the gauge length at the point of fracture.

Flexural Testing (ASTM D790 for Plastics)
Objective: To measure the flexural strength and flexural modulus of a material.

Specimen: A rectangular bar of specific dimensions (e.g., 127 x 12.7 x 3.2 mm for molded

plastics).[6]

Procedure:

The specimen is placed on two supports with a specified span.
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A load is applied to the center of the specimen (three-point bending) at a constant

crosshead speed.[10]

The load and deflection are recorded until the specimen breaks or reaches a specified

strain (typically 5%).[6]

Calculations:

Flexural Strength: The maximum stress experienced by the material at the moment of

rupture.

Flexural Modulus: A measure of the material's stiffness in bending, calculated from the

slope of the stress-strain curve.

Notched Izod Impact Testing (ASTM D256 for Plastics)
Objective: To determine the impact resistance or toughness of a material.[7][9][26][19]

Specimen: A rectangular bar with a V-notch machined into it to create a stress concentration

point.

Procedure:

The specimen is clamped vertically in a pendulum impact testing machine, with the notch

facing the direction of the pendulum's strike.

The pendulum is released from a specified height, swinging down to strike and fracture the

specimen.

The energy absorbed by the specimen during the fracture is measured by the height to

which the pendulum swings after impact.

Calculation:

Impact Strength: The energy absorbed per unit of thickness at the notch, typically

expressed in Joules per meter (J/m).

Conclusion
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The choice between Nylon 6/66 composites and traditional metals is highly dependent on the

specific requirements of the application.

Nylon 6/66 composites offer significant advantages in applications where low weight, good

chemical resistance, and electrical insulation are critical. The addition of glass or carbon

fibers can substantially enhance their mechanical properties, making them suitable for a

range of structural applications where they can be a cost-effective alternative to metals.

Traditional metals like aluminum, steel, and titanium remain the materials of choice for

applications demanding high strength, stiffness, and high-temperature performance.

Aluminum provides a good balance of strength and weight, steel offers high strength and

durability at a lower cost, and titanium excels in applications requiring exceptional strength-

to-weight ratios and corrosion resistance, particularly at elevated temperatures.

For researchers and professionals in drug development, a thorough understanding of these

material properties is essential for designing and constructing reliable and long-lasting

experimental apparatus and equipment. This guide serves as a foundational resource for

making informed material selection decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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